Cas no 2866319-15-3 (3-Azabicyclo[3.2.1]octane, 6-methoxy-, hydrochloride (1:1) )

• Product Name: 3-Azabicyclo[3.2.1]octane, 6-methoxy-, hydrochloride (1:1)
• CAS No: 2866319-15-3
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 5562707
• Update Time: 2025-10-29

3-Azabicyclo[3.2.1]octane, 6-methoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.1]octane, 6-methoxy-, hydrochloride (1:1)

• Inchi： 1S/C8H15NO.ClH/c1-10-8-3-6-2-7(8)5-9-4-6;/h6-9H,2-5H2,1H3;1H
• InChI Key： WBLXWNVRCYBQHE-UHFFFAOYSA-N
• SMILES： Cl.O(C1C2CC(CNC2)C1)C

Additional information on 3-Azabicyclo[3.2.1]octane, 6-methoxy-, hydrochloride (1:1)

3-Azabicyclo[3.2.1]octane, 6-methoxy-, hydrochloride (1:1) and Its Applications in Modern Chemical Biology

Compound with the CAS number 2866319-15-3, specifically 3-Azabicyclo[3.2.1]octane, 6-methoxy-, hydrochloride (1:1), represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique bicyclic structure and functional groups, has garnered significant attention in recent years due to its potential applications in pharmaceutical research and drug development.

The bicyclic framework of 3-Azabicyclo[3.2.1]octane contributes to its distinct chemical properties, making it a valuable scaffold for designing novel bioactive molecules. The presence of a nitrogen atom within the bicyclic system introduces a range of possible interactions with biological targets, which is particularly intriguing for medicinal chemists seeking to develop targeted therapies.

The methoxy group at the 6-position further enhances the compound's versatility, allowing for diverse modifications and functionalizations that can fine-tune its pharmacological profile. When combined with the hydrochloride salt form, this compound exhibits improved solubility and stability, making it more suitable for various biochemical assays and in vitro studies.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs), which are often challenging targets for drug discovery. The unique structural features of 3-Azabicyclo[3.2.1]octane, 6-methoxy-, hydrochloride (1:1) make it a promising candidate for this purpose. Studies have shown that compounds with similar scaffolds can effectively interfere with key PPIs involved in cancer progression and inflammation.

One of the most exciting areas of research involving this compound is its potential role in oncology. Preclinical studies have demonstrated that derivatives of 3-Azabicyclo[3.2.1]octane can inhibit the activity of specific kinases and other enzymes that are overexpressed in tumor cells. These findings suggest that this compound could be a valuable lead for developing new anticancer agents.

The hydrochloride salt form of this compound also offers advantages in terms of bioavailability and pharmacokinetics. This is particularly important for drug candidates that require oral administration or systemic delivery. By improving solubility and stability, the hydrochloride salt enhances the compound's potential as a therapeutic agent.

Another area where this compound shows promise is in the treatment of neurological disorders. The ability to modulate PPIs and other key biological pathways suggests that it could be effective against conditions such as Alzheimer's disease and Parkinson's disease, where protein misfolding and aggregation play a significant role.

The methoxy group in the structure also opens up possibilities for further derivatization, allowing researchers to explore new chemical space and identify additional bioactive analogs. This flexibility is crucial for optimizing drug candidates and improving their efficacy while minimizing side effects.

In conclusion, 3-Azabicyclo[3.2.1]octane, 6-methoxy-, hydrochloride (1:1), with its CAS number 2866319-15-3, represents a compelling molecule with significant potential in modern chemical biology. Its unique structural features and functional groups make it an attractive scaffold for developing novel therapeutic agents targeting various diseases, including cancer and neurological disorders.